Cas no 3158-55-2 (Phenol,4-amino-3-pentadecyl-)

• Product Name: Phenol,4-amino-3-pentadecyl-
• CAS No: 3158-55-2
• MF: C₂₁H₃₇NO
• MW: 319.524586439133
• CID: 308486
• PubChem ID: 219123
• Update Time: 2025-04-19

Phenol,4-amino-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-amino-3-pentadecyl-
• 4-AMINO-3-PENTADECYLPHENOL
• 4-Amino-3-pentadecyl-phenol
• AC1L5637
• AC1Q79U8
• AR-1G0675
• CTK4G7396
• NSC17
• NSC-17
• DTXSID60276926
• SCHEMBL10067858
• 3158-55-2

• Inchi： 1S/C21H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-18-20(23)16-17-21(19)22/h16-18,23H,2-15,22H2,1H3
• InChI Key： JEAQATRYHARRAU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CCCCCCCCCCCCCCC)N

Computed Properties

• Exact Mass: 319.28771
• Monoisotopic Mass: 319.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• LogP: 7.18930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines